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Compound of Interest

Compound Name: N-Benzoyl-L-aspartic acid

Cat. No.: B3415940

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
N-Benzoyl-L-aspartic acid. The information is intended to guide laboratory personnel in the

safe use of this compound, minimizing exposure risks and ensuring appropriate responses to
accidental contact.

Chemical and Physical Properties

N-Benzoyl-L-aspartic acid is an organic compound classified as a derivative of aspartic acid.
[1] A summary of its key physical and chemical properties is presented below.
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Property Value Reference
Molecular Formula C11H11NOs [2][3]
Molecular Weight 237.21 g/mol [2][4]
Appearance White to off-white solid [2]

Melting Point 176 °C [2]

Boiling Point 502.0 £ 40.0 °C (Predicted) [2]

Density 1.404 + 0.06 g/cm? (Predicted) [2]

Water Solubility 10 g/L at 25°C [1]

Soluble in DMSO (250 mg/mL

Solubility in Solvents ) L
with sonication)

[2][5]

pKa 3.31 £ 0.10 (Predicted)

[2]

Flash Point 257.4 °C

[1]

Toxicological Data

The toxicological profile of N-Benzoyl-L-aspartic acid has not been extensively investigated.

However, available data indicates a potential for mild toxicity. It is important to handle this

compound with appropriate care to avoid adverse health effects.

Route of . . .
Test Type Species DoselDuration  Toxic Effects
Exposure
Details of toxic
effects not
LD50 (Lethal _
Intraperitoneal Mouse 1740 mg/kg reported other

Dose, 50%)

than lethal dose

value.

Hazard Identification and Safety Precautions
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While not classified as a hazardous substance by all sources, some data suggests that N-
Benzoyl-L-aspartic acid may cause skin, eye, and respiratory irritation.[6] Therefore, it is
crucial to adhere to the following safety precautions.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling N-Benzoyl-L-aspartic acid:

Eye Protection: Safety goggles with side-shields are recommended.
o Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).

» Skin and Body Protection: An impervious lab coat or other protective clothing should be

worn.

» Respiratory Protection: In cases where dust or aerosols may be generated, a suitable
respirator should be used.

Engineering Controls

Engineering controls should be in place to further reduce the risk of exposure:
» Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood.

o Safety Stations: Ensure easy access to a safety shower and an eye wash station.

Handling and Storage

Proper handling and storage procedures are essential for maintaining the integrity of the
compound and ensuring a safe laboratory environment:

e Handling: Avoid inhalation and contact with eyes and skin.[7] Prevent the formation of dust
and aerosols.[7] Do not eat, drink, or smoke in areas where the chemical is handled.

o Storage: Keep the container tightly sealed in a cool, well-ventilated area.[7] Protect from
direct sunlight and sources of ignition.[7] Recommended storage temperatures are -20°C for
the powder (long-term) and in solvent.[4][5]
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Emergency and First Aid Procedures

In the event of accidental exposure, the following first aid measures should be taken

immediately.

Eye Contact: Immediately flush the eyes with large amounts of water, occasionally lifting the
upper and lower eyelids.[7] Remove contact lenses if present and easy to do. Continue
rinsing for at least 15 minutes and seek prompt medical attention.[7]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with plenty of water.[7] If irritation occurs, seek medical advice.

Inhalation: Move the affected person to fresh air.[7] If breathing is difficult, provide respiratory
support and seek medical attention.[7]

Ingestion: Do NOT induce vomiting.[7] Wash out the mouth with water and seek immediate
medical attention.[7]

Experimental Protocols for Safety Assessment

The following are summaries of standard experimental protocols that could be used to assess

the safety of N-Benzoyl-L-aspartic acid.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.[3][9]

Animal Model: The albino rabbit is the preferred species for this test.

Procedure: A single dose of the test substance is applied to a small area of the animal's skin.
[10] An untreated area of skin serves as a control.[10]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 60 minutes, 24, 48, and 72 hours after application).[10]

Evaluation: The severity of the skin reactions is scored, and the reversibility of any effects is
observed for up to 14 days.[10]
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Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test assesses the potential of a substance to cause eye irritation or damage.[7][11]

Animal Model: The albino rabbit is the recommended species.

Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye
of the animal.[12] The other eye remains untreated and serves as a control.[12]

Observation: The eyes are examined at specific intervals after application for signs of
corneal opacity, iritis, and conjunctival redness and swelling.

Evaluation: The severity of the ocular lesions is scored to determine the level of irritation or
corrosion. The reversibility of the effects is also assessed.

Acute Toxicity - LD50 (Intraperitoneal)

This test is designed to determine the dose of a substance that is lethal to 50% of a test animal

population.[13]

Animal Model: Mice are commonly used for this test.[13]

Procedure: The test substance is administered via intraperitoneal injection to several groups
of animals at different dose levels.[14]

Observation: The animals are observed for a set period (e.g., 24 hours to 14 days) for signs
of toxicity and mortality.[15]

Evaluation: The number of mortalities at each dose level is recorded, and the LD50 value is
calculated using statistical methods.[16]

Visual Guides to Safety and Handling

The following diagrams illustrate key workflows and logical relationships for the safe handling of

N-Benzoyl-L-aspartic acid.
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General Workflow for Safe Handling of N-Benzoyl-L-aspartic Acid
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First Aid Procedures for N-Benzoyl-L-aspartic Acid Exposure

Exposure Event

Ingestion Eye Contact

Inhalation

Skin Contact /

Remove Contaminated Clothing

Do NOT Induce Vomiting Flush with Water for 15 mins Move to Fresh Air

y

Remove Contact Lenses

Rinse with Water Rinse Mouth with Water Provide Respiratory Support if Needed

4

Seek Medical Advice if Irritation Persists Seek Immediate Medical Attention Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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